2-Fluoro-3-iodo-4-methoxy-1-methylbenzene

• Molecular Formula: C8H8FIO
• Molecular Weight: 266.05 g/mol
• IUPAC Name: 3-fluoro-2-iodo-1-methoxy-4-methylbenzene
• InChI: InChI=1S/C8H8FIO/c1-5-3-4-6(11-2)8(10)7(5)9/h3-4H,1-2H3
• InChI Key: BUTVDSVCJBNOEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)OC)I)F

Description

2-Fluoro-3-iodo-4-methoxy-1-methylbenzene is an organic compound with the molecular formula C8H8FIO and a molecular weight of 266.05 g/mol . This compound is characterized by the presence of fluorine, iodine, and methoxy groups attached to a benzene ring, making it a valuable building block in organic synthesis and various chemical research applications .

Preparation Methods

The synthesis of 2-Fluoro-3-iodo-4-methoxy-1-methylbenzene can be achieved through several synthetic routes. One common method involves the electrophilic aromatic substitution reaction, where a fluorine atom is introduced to the benzene ring followed by iodination and methoxylation . The reaction conditions typically involve the use of reagents such as iodine monochloride (ICl) and methanol (CH3OH) under controlled temperature and pressure . Industrial production methods may involve similar steps but on a larger scale with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2-Fluoro-3-iodo-4-methoxy-1-methylbenzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to yield reduced products.

Substitution: The compound can undergo nucleophilic substitution reactions where the iodine atom is replaced by other nucleophiles such as amines or thiols.

Scientific Research Applications

2-Fluoro-3-iodo-4-methoxy-1-methylbenzene has a wide range of scientific research applications:

Chemistry: It serves as a building block in the synthesis of more complex organic molecules and pharmaceuticals.

Biology: The compound is used in the development of radiolabeled compounds for imaging and diagnostic purposes.

Medicine: It is explored for its potential use in drug discovery and development, particularly in the synthesis of novel therapeutic agents.

Industry: The compound is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Fluoro-3-iodo-4-methoxy-1-methylbenzene involves its interaction with molecular targets and pathways within biological systems. The presence of fluorine and iodine atoms can enhance the compound’s binding affinity to specific receptors or enzymes, leading to desired biological effects . The methoxy group may also contribute to the compound’s overall pharmacokinetic properties, such as solubility and metabolic stability .

Comparison with Similar Compounds

2-Fluoro-3-iodo-4-methoxy-1-methylbenzene can be compared with other similar compounds, such as:

1-Fluoro-2-iodo-3-methoxy-4-methylbenzene: This compound has a similar structure but with different positions of the substituents on the benzene ring.

2-Fluoro-4-iodo-3-methoxy-1-methylbenzene: Another closely related compound with slight variations in the positions of the functional groups.

The uniqueness of this compound lies in its specific arrangement of substituents, which can influence its reactivity and applications in various fields .